4-Chloro-2-ethoxy-5-methanesulfonyl-benzoic acid methyl ester

• Molecular Formula: C11H13ClO5S
• Molecular Weight: 292.74 g/mol
• IUPAC Name: methyl 4-chloro-2-ethoxy-5-methylsulfonylbenzoate
• InChI: InChI=1S/C11H13ClO5S/c1-4-17-9-6-8(12)10(18(3,14)15)5-7(9)11(13)16-2/h5-6H,4H2,1-3H3
• InChI Key: CQZMSZDWQLRXEY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1C(=O)OC)S(=O)(=O)C)Cl

Description

4-Chloro-2-ethoxy-5-methanesulfonyl-benzoic acid methyl ester is a useful research compound. Its molecular formula is C11H13ClO5S and its molecular weight is 292.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-chloro-2-ethoxy-5-methanesulfonylbenzoic acid (2.5 g, 9.0 mmol) in tetrahydrofuran was cooled to 5° C. and treated with excess diazomethane in ether solution (prepared from N-methyl-N-nitroso-p-toluenesulfonamide, Aldrich) and stirred for 10 min. Solvent and excess diazomethane was removed by rotary evaporation. The resulting residue was dissolved in dichloromethane and filtered through a plug of silica gel and evaporated. The solids were triturated with ether/hexane to give 4-chloro-2-ethoxy-5-methanesulfonyl-benzoic acid methyl ester (2.1 g, colorless solids).